Cas no 199165-61-2 (N-(2-methyl-5-propan-2-ylphenyl)cyclopropanecarboxamide)

N-(2-methyl-5-propan-2-ylphenyl)cyclopropanecarboxamide is a cyclopropane-carboxamide derivative characterized by its unique structural features, including a substituted phenyl ring and a cyclopropane carboxamide moiety. This compound is of interest in synthetic and medicinal chemistry due to its potential as an intermediate or bioactive molecule. The cyclopropane ring confers rigidity, while the isopropyl and methyl substitutions on the phenyl ring may influence steric and electronic properties, enhancing selectivity in target interactions. Its well-defined structure allows for precise modifications, making it valuable for research in drug discovery and agrochemical applications. The compound's stability and synthetic accessibility further support its utility in exploratory chemistry and mechanistic studies.
N-(2-methyl-5-propan-2-ylphenyl)cyclopropanecarboxamide structure
199165-61-2 structure
Product Name:N-(2-methyl-5-propan-2-ylphenyl)cyclopropanecarboxamide
CAS No:199165-61-2
MF:C14H19NO
MW:217.306763887405
MDL:MFCD00171060
CID:5172948
Update Time:2025-08-03

N-(2-methyl-5-propan-2-ylphenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-methyl-5-propan-2-ylphenyl)cyclopropanecarboxamide
    • MDL: MFCD00171060
    • Inchi: 1S/C14H19NO/c1-9(2)12-5-4-10(3)13(8-12)15-14(16)11-6-7-11/h4-5,8-9,11H,6-7H2,1-3H3,(H,15,16)
    • InChI Key: XVMVFEXIZICLQU-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=CC(C(C)C)=CC=C2C)=O)CC1

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Additional information on N-(2-methyl-5-propan-2-ylphenyl)cyclopropanecarboxamide

Comprehensive Overview of N-(2-methyl-5-propan-2-ylphenyl)cyclopropanecarboxamide (CAS No. 199165-61-2)

N-(2-methyl-5-propan-2-ylphenyl)cyclopropanecarboxamide, with the CAS number 199165-61-2, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique cyclopropanecarboxamide moiety and isopropyl-substituted phenyl ring, exhibits intriguing physicochemical properties that make it a subject of ongoing research. Its molecular structure combines a cyclopropane ring with an amide linkage, offering a balance of rigidity and reactivity that is highly valued in drug discovery and agrochemical applications.

In recent years, the demand for N-(2-methyl-5-propan-2-ylphenyl)cyclopropanecarboxamide has surged due to its potential role in the development of novel pharmaceutical intermediates and biologically active molecules. Researchers are particularly interested in its structure-activity relationship (SAR), as the 2-methyl-5-isopropyl substitution pattern on the phenyl ring may influence binding affinity to specific biological targets. This compound is often discussed in the context of small-molecule drug design, where its lipophilicity and metabolic stability are critical factors.

The synthesis of CAS 199165-61-2 typically involves multi-step organic reactions, including amide coupling and cyclopropane ring formation. These processes are optimized to achieve high yields and purity, which are essential for its applications in high-throughput screening and lead optimization. The compound's molecular weight and logP value are frequently analyzed to predict its behavior in biological systems, making it a valuable tool for medicinal chemists and pharmacologists.

From an industrial perspective, N-(2-methyl-5-propan-2-ylphenyl)cyclopropanecarboxamide is often explored for its potential in crop protection and pest management. Its structural features align with those of known agrochemical actives, prompting studies into its efficacy as a herbicide or fungicide. Additionally, its stability under various environmental conditions is a key consideration for formulation scientists working on sustainable agricultural solutions.

The compound's relevance extends to material science, where its aromatic and aliphatic components contribute to the design of advanced polymers and functional materials. Its ability to participate in hydrogen bonding and π-π stacking interactions makes it a candidate for supramolecular chemistry applications. Researchers are also investigating its potential in organic electronics, where its electron-donating and electron-withdrawing properties could be harnessed for optoelectronic devices.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for CAS 199165-61-2. This includes the use of catalytic methods and renewable feedstocks to minimize waste and energy consumption. The compound's biodegradability and eco-toxicity profile are also being evaluated to ensure compliance with environmental regulations and safety standards.

For those seeking N-(2-methyl-5-propan-2-ylphenyl)cyclopropanecarboxamide suppliers, it is important to verify the compound's purity and analytical data, such as HPLC and NMR spectra. Reputable manufacturers provide detailed technical specifications and certificates of analysis (CoA) to ensure transparency and quality. The compound is typically available in milligram to kilogram quantities, catering to both research laboratories and industrial-scale production.

As the scientific community continues to explore the applications of 199165-61-2, its versatility and potential for innovation remain undeniable. Whether in drug discovery, agriculture, or materials engineering, this compound exemplifies the intersection of chemical synthesis and applied science. Future studies may uncover new roles for this molecule, further solidifying its importance in modern chemistry.

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